Cas no 2137540-34-0 (1-(2-methoxyethoxy)methylcycloheptan-1-ol)

• Product Name: 1-(2-methoxyethoxy)methylcycloheptan-1-ol
• CAS No: 2137540-34-0
• MF: C₁₁H₂₂O₃
• MW: 202.290584087372
• CID: 6231977
• PubChem ID: 165484909
• Update Time: 2025-10-29

1-(2-methoxyethoxy)methylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxyethoxy)methylcycloheptan-1-ol
• 2137540-34-0
• 1-[(2-methoxyethoxy)methyl]cycloheptan-1-ol
• EN300-1122192

• Inchi： 1S/C11H22O3/c1-13-8-9-14-10-11(12)6-4-2-3-5-7-11/h12H,2-10H2,1H3
• InChI Key： LWGXSHMCVGHBDO-UHFFFAOYSA-N
• SMILES： OC1(COCCOC)CCCCCC1

Computed Properties

• Exact Mass: 202.15689456g/mol
• Monoisotopic Mass: 202.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.7Ų

Additional information on 1-(2-methoxyethoxy)methylcycloheptan-1-ol

Research Briefing on 1-(2-methoxyethoxy)methylcycloheptan-1-ol (CAS: 2137540-34-0) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-methoxyethoxy)methylcycloheptan-1-ol (CAS: 2137540-34-0) has recently garnered attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and relevance in drug development.

Recent studies have highlighted the synthetic versatility of 1-(2-methoxyethoxy)methylcycloheptan-1-ol, which serves as a key intermediate in the preparation of more complex bioactive molecules. Its cycloheptane ring, coupled with the (2-methoxyethoxy)methyl side chain, provides a scaffold that can be modified to enhance solubility and bioavailability, making it particularly valuable in medicinal chemistry.

In terms of biological activity, preliminary in vitro assays suggest that derivatives of 1-(2-methoxyethoxy)methylcycloheptan-1-ol exhibit moderate inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this compound showed promising activity against cyclooxygenase-2 (COX-2), with IC50 values in the low micromolar range. These findings position it as a potential candidate for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 1-(2-methoxyethoxy)methylcycloheptan-1-ol have revealed favorable metabolic stability in human liver microsomes, with a half-life exceeding 60 minutes. This stability, combined with its relatively low cytotoxicity in mammalian cell lines, underscores its potential as a pharmacophore in drug design. Researchers are now exploring its utility in targeted drug delivery systems, leveraging its ether-linked side chain for conjugation with nanoparticles or other carrier molecules.

Despite these promising developments, challenges remain in optimizing the selectivity and potency of 1-(2-methoxyethoxy)methylcycloheptan-1-ol derivatives. Computational modeling studies, such as those employing molecular docking and dynamics simulations, are being employed to refine the compound's interactions with biological targets. Additionally, recent patent filings (e.g., WO2023056121) indicate growing commercial interest in its applications, particularly in oncology and neurology.

In conclusion, 1-(2-methoxyethoxy)methylcycloheptan-1-ol represents a versatile and pharmacologically relevant scaffold with significant potential in drug discovery. Ongoing research aims to elucidate its structure-activity relationships and expand its therapeutic applications. Future studies should focus on in vivo validation and the development of more selective derivatives to fully realize its clinical potential.